Cas no 1270573-89-1 (5-(azetidin-2-yl)-2-methoxyphenol)

• Product Name: 5-(azetidin-2-yl)-2-methoxyphenol
• CAS No: 1270573-89-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6003084
• PubChem ID: 55282380
• Update Time: 2025-05-20

5-(azetidin-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-2-yl)-2-methoxyphenol
• 1270573-89-1
• EN300-1867384
• AKOS006343202

• Inchi： 1S/C10H13NO2/c1-13-10-3-2-7(6-9(10)12)8-4-5-11-8/h2-3,6,8,11-12H,4-5H2,1H3
• InChI Key： WIWJHWONLLCGPR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1CCN1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(azetidin-2-yl)-2-methoxyphenol

Professional Introduction to Compound with CAS No 1270573-89-1 and Product Name 5-(azetidin-2-yl)-2-methoxyphenol

Compound with the CAS number 1270573-89-1 and the product name 5-(azetidin-2-yl)-2-methoxyphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an azetidine ring and a methoxyphenol moiety makes it a versatile scaffold for developing novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance to contemporary research.

The molecular structure of 5-(azetidin-2-yl)-2-methoxyphenol consists of a benzene ring substituted with a methoxy group at the 2-position and an azetidine ring attached at the 5-position. This configuration imparts specific electronic and steric properties that are crucial for its biological activity. The azetidine ring, a five-membered heterocyclic compound, is known for its flexibility and ability to mimic natural amino acid structures, which can enhance binding affinity to biological targets. On the other hand, the methoxyphenol moiety contributes to hydrophilicity and potential antioxidant properties, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in compounds that incorporate both azetidine and phenolic functionalities due to their demonstrated efficacy in various pharmacological applications. The 5-(azetidin-2-yl)-2-methoxyphenol compound has been extensively studied for its potential role in modulating inflammatory pathways and oxidative stress. Research indicates that this compound can interact with multiple targets, including enzymes and receptors involved in pain signaling, neuroprotection, and anti-inflammatory responses. These findings have opened up new avenues for the development of treatments for chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 5-(azetidin-2-yl)-2-methoxyphenol is its structural versatility, which allows for further derivatization to enhance its pharmacological properties. Researchers have been exploring various synthetic strategies to modify the azetidine ring and the methoxyphenol moiety to optimize bioavailability, solubility, and target specificity. For instance, introducing additional functional groups such as carboxylic acids or amides can improve binding affinity to specific proteins or enzymes. Additionally, computational modeling techniques have been employed to predict the binding interactions of this compound with potential drug targets, providing valuable insights into its mechanism of action.

The pharmacological profile of 5-(azetidin-2-yl)-2-methoxyphenol has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has shown promising results in reducing inflammation by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, preclinical studies have demonstrated its ability to protect against oxidative damage by scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes. These findings suggest that 5-(azetidin-2-yl)-2-methoxyphenol could be a valuable candidate for developing novel therapeutics targeting oxidative stress-related pathologies.

Another area of interest is the potential application of 5-(azetidin-2-yl)-2-methoxyphenol in neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated, indicating its feasibility for central nervous system (CNS) drug delivery. Studies have shown that it can modulate neurotransmitter systems involved in pain perception, mood regulation, and cognitive function. This has led to exploration of its potential in treating conditions such as neuropathic pain, depression, and Alzheimer's disease. The unique combination of structural features makes it a promising candidate for further development into a CNS-active drug.

The synthesis of 5-(azetidin-2-yl)-2-methoxyphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azetidine ring through cycloaddition reactions or cyclization processes, followed by functionalization at the 5-position with the methoxyphenol moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce specific substituents with high precision. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and clinical applications.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for pharmaceutical-grade 5-(azetidin-2-yl)-2-methoxyphenol production. Quality control measures must be implemented at each stage of synthesis to monitor purity, impurities, and stability. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess chemical purity. These rigorous quality control protocols are necessary to guarantee consistency and safety for subsequent preclinical and clinical studies.

The future prospects for 5-(azetidin-2-yl)-2-methoxyphenol are promising, with ongoing research aimed at elucidating its full pharmacological profile and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. Additionally, advancements in drug delivery systems could enhance the efficacy of this compound by improving bioavailability and target specificity. As our understanding of biological pathways continues to evolve, 5-(azetidin-2-yl)-2-methoxyphenol is poised to play a significant role in next-generation therapeutics.